Cas no 1267700-95-7 ({5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine)

Technical Introduction: {5-Cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is a structurally distinct triazole derivative featuring a cyclopropyl substituent and a fluorophenylmethyl group. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its unique scaffold, which combines a rigid cyclopropyl ring with a polar amine functionality. The presence of the fluorine atom may enhance metabolic stability and binding affinity in target interactions. Its triazole core offers versatility for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. The compound’s well-defined structure and functional group compatibility underscore its applicability in drug discovery and development.
{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine structure
1267700-95-7 structure
Product Name:{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
CAS No:1267700-95-7
MF:C13H15FN4
MW:246.283405542374
CID:6578204
PubChem ID:82211825
Update Time:2025-05-21

{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
    • {5-cyclopropyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
    • EN300-1610422
    • 1267700-95-7
    • Inchi: 1S/C13H15FN4/c14-11-3-1-2-9(6-11)8-18-13(10-4-5-10)12(7-15)16-17-18/h1-3,6,10H,4-5,7-8,15H2
    • InChI Key: SQWNVTOLNZIXCG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CN1C(=C(CN)N=N1)C1CC1

Computed Properties

  • Exact Mass: 246.12807466g/mol
  • Monoisotopic Mass: 246.12807466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.7Ų

{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Pricemore >>

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Additional information on {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine

Comprehensive Overview of {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267700-95-7)

{5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is a specialized organic compound with a unique structural framework, combining a cyclopropyl group, a fluorophenyl moiety, and a 1,2,3-triazole core. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of the fluorine atom enhances its metabolic stability, while the triazole ring contributes to its binding affinity with biological targets. Researchers are particularly interested in its applications for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern drug development.

The compound's CAS No. 1267700-95-7 serves as a critical identifier for regulatory and commercial purposes. Its synthesis typically involves click chemistry methodologies, a trending area in synthetic organic chemistry, which emphasizes efficiency and selectivity. The methanamine functional group further allows for derivatization, making it a valuable intermediate for creating libraries of bioactive molecules. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current healthcare trends focused on precision medicine and personalized therapies.

From an industrial perspective, {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine is often discussed in the context of high-throughput screening and fragment-based drug design. These approaches are frequently searched by professionals in computational chemistry and medicinal chemistry, reflecting the growing demand for innovative drug candidates. The compound's logP and solubility profiles are also key considerations for formulation scientists, as these properties directly impact bioavailability—a recurring theme in pharmaceutical forums and publications.

Environmental and safety assessments of CAS No. 1267700-95-7 indicate low ecotoxicity, making it suitable for sustainable chemistry initiatives. This aligns with the increasing focus on green chemistry and ESG (Environmental, Social, and Governance) compliance in the chemical industry. Additionally, its stability under various pH conditions makes it a robust candidate for prodrug development, another area of intense research interest.

In summary, {5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine represents a multifaceted compound with broad applicability in life sciences. Its structural features and functional groups position it as a promising entity for addressing unmet medical needs, while its synthetic accessibility supports scalable production. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative chemical entities.

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